Cas no 6104-59-2 (Brilliant Blue R250)

• Product name: Brilliant Blue R250
• CAS No: 6104-59-2
• MF: C₄₅H₄₄N₃NaO₇S₂
• MW: 825.966540336609
• MDL: MFCD00041762
• CID: 46403
• PubChem ID: 24891505

Brilliant Blue R250 Chemical and Physical Properties

Names and Identifiers

• Brilliant Blue R
• Acid Blue 83
• C.I. 42660
• Coomassie?Brilliant Blue R-250
• Coomassie Brilliant blue R-250
• Page blue 83
• brilliant blue R-350 phast gel tablets
• brilliant blue R staining solution*electrophoresi
• brilliant blue R concentrate
• Acid Blue 83 (42660)
• Coomassie brilliant blue R250
• Coomassie Brilliant Blue R-250 [for Electrophoresis]
• BrilliantBlueR,pure100GR
• BrilliantBlueR,pure25GR
• BrilliantBlueR,pure500GR
• BrilliantBlueR,pure5GR
• Coomassie Blue R-250
• COOMASSIE BRILLIANT BLUE R 250 (C.I. 42660)
• ACID CYANINE 6B
• Brilliant Blue R, pure
• C.I.Acidblue83
• CBB R-250
• COOMASSIE(R) BRILLIANT BLUE R 250
• DerminaAzure6B
• phastgel blue r
• SERVA BLUE R
• Brilliant indocyanin 6B
• Solar Cyanine 6B
• N-[4-[[4-[(4-Ethoxyphenyl)amino]phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfobenzenemethanaminium inner salt monosodium salt
• Acid Blue 83
• Alizarin Rubinol 5G
• Brilliant Blue R250
• COOMASSIE BRILLIANT BLUE R
• Coomassie Brilliant Blue R250 (C.I. 42660)
• C.I. Acid Blue 83
• Eriosin Brilliant Cyanine 6B
• bril-liant blue r
• Brilliant Blue R soln.
• C45H44N3NaO7S2
• CBB R250
• C45H44N3O7S2Na
• Brilliant Blue R-250
• EINECS 228-060-5
• Q418516
• SCHEMBL1925726
• AKOS015902422
• CBBR
• BDBM50464535
• FT-0624039
• CHEMBL4279842
• Benzenemethanaminium, N-(4-((4-((4-ethoxyphenyl)amino)phenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, inner salt, monosodium salt
• sodium;3-[[4-[[4-(4-ethoxyanilino)phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-N-ethylanilino]methyl]benzenesulfonate
• Coomassie blue R 250
• AS-13946
• sodium 3-[[4-[[4-(4-ethoxyanilino)phenyl]-[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-N-ethylanilino]methyl]benzenesulfonate
• AKOS037643325
• sodium 3-(((4-((E)-(4-(4-ethoxyphenylamino)phenyl)((E)-4-(ethyl(3-sulfonatobenzyl)iminio)cyclohexa-2,5-dienylidene)methyl)phenyl)(ethyl)amino)methyl)benzenesulfonate
• B3194
• HB0739
• D78484
• MFCD00041762
• Hydrogen (4-(4-(p-ethoxyanilino)-4'-(ethyl(m-sulphonatobenzyl)amino)benzhydrylene)cyclohexa-2,5-dien-1-ylidene)(ethyl)(m-sulphonatobenzyl)ammonium, monosodium salt
• Kenacid blue
• AcidBlue83
• 6104-59-2
• Brilliant blue R; Coomassie brilliant blue R-250; Acid Blue 83; CI 42660
• Benzenemethanaminium, N-(4-((4-((4-ethoxyphenyl)amino)phenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, hydroxide, inner salt, monosodium salt
• DTXSID80910613
• NKLPQNGYXWVELD-UHFFFAOYSA-M
• UNII-TKL1K0PT9A
• Benzenemethanaminium, N-(4-((4-((4-ethoxyphenyl)amino)phenyl)(4-(ethyl((3-sulfophenyl)methyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-3-sulfo-, inner salt, sodium salt (1:1)
• Coomassie Blue R-250, Technical Grade
• N-[4-[[4-[(4-Ethoxyphenyl)amino]phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-benzenemethanaminium inner salt, sodium salt (1:1)
• TKL1K0PT9A
• COOMASSIE BRILLIANT BLUE R [MI]
• 108066-47-3
• sodium 3-({[4-({4-[(4-ethoxyphenyl)amino]phenyl}(4-{ethyl[(3-sulfonatophenyl)methyl]amino}phenyl)methylidene)cyclohexa-2,5-dien-1-ylidene](ethyl)ammonio}methyl)benzenesulfonate
• DA-61882
• Benzenemethanaminium,N-[4-[[4-[(4-ethoxyphenyl)amino]phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,inner salt, monosodium salt

• MDL： MFCD00041762
• Inchi： 1S/C45H45N3O7S2.Na/c1-4-47(31-33-9-7-11-43(29-33)56(49,50)51)40-23-15-36(16-24-40)45(35-13-19-38(20-14-35)46-39-21-27-42(28-22-39)55-6-3)37-17-25-41(26-18-37)48(5-2)32-34-10-8-12-44(30-34)57(52,53)54;/h7-30H,4-6,31-32H2,1-3H3,(H2,49,50,51,52,53,54);/q;+1/p-1
• InChI Key： NKLPQNGYXWVELD-UHFFFAOYSA-M
• SMILES： S(C1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])[H])=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |t:66,77|
• BRN： 5718025

Computed Properties

• Exact Mass: 825.25200
• Monoisotopic Mass: 825.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 58
• Rotatable Bond Count: 13
• Complexity: 1500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 159
• Surface Charge: 0

Experimental Properties

• Color/Form: Red light dark blue powder.
• Density: No data available
• Melting Point: 174-180°C
• Boiling Point: No data available
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Solubility: H2O: soluble10mg/mL
• Water Partition Coefficient: Soluble in water.
• PSA: 158.67000
• LogP: 10.49970
• Color index: 42660
• Solubility: Insoluble in cold water, slightly soluble in hot water.
• Vapor Pressure: No data available

Brilliant Blue R250 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P264-P280-P303+P361+P353-P337+P313-P370+P378
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-36/38
• Safety Instruction： S22-S24/25-S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：3
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R11

Brilliant Blue R250 Customs Data

• HS CODE：32041200
• Customs Data：

  China Customs Code:

  32041200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments